Cas no 1805051-49-3 (Methyl 2-cyano-6-fluoro-4-methylbenzoate)

• Product Name: Methyl 2-cyano-6-fluoro-4-methylbenzoate
• CAS No: 1805051-49-3
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD28769505
• CID: 4795561
• Update Time: 2025-06-13

Methyl 2-cyano-6-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-fluoro-4-methylbenzoate

• MDL： MFCD28769505
• Inchi： 1S/C10H8FNO2/c1-6-3-7(5-12)9(8(11)4-6)10(13)14-2/h3-4H,1-2H3
• InChI Key： WWESJROLIWQBDR-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-fluoro-4-methylbenzoate

Comprehensive Overview of Methyl 2-cyano-6-fluoro-4-methylbenzoate (CAS No. 1805051-49-3): Properties, Applications, and Industry Insights

Methyl 2-cyano-6-fluoro-4-methylbenzoate (CAS No. 1805051-49-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a cyano group, fluorine substituent, and methyl ester functionality, serves as a versatile intermediate in synthetic chemistry. Its benzoate backbone combined with strategic substitutions makes it valuable for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The compound's fluorine atom enhances metabolic stability and bioavailability—a critical factor in modern drug development, as evidenced by the rising demand for fluorinated pharmaceuticals. Researchers frequently explore Methyl 2-cyano-6-fluoro-4-methylbenzoate for fragment-based drug design (FBDD), where its compact structure allows efficient optimization of binding affinity. Recent publications highlight its utility in constructing heterocyclic scaffolds, addressing trending topics like antibiotic resistance and targeted cancer therapies.

From a synthetic perspective, the methyl ester group offers straightforward derivatization pathways, enabling conversions to acids, amides, or ketones. This adaptability aligns with industry needs for high-value intermediates, as seen in patent filings for crop protection chemicals and biodegradable materials. Analytical studies confirm its stability under standard storage conditions (room temperature, inert atmosphere), though precautions against moisture are recommended to preserve the cyano functionality.

Environmental and regulatory considerations position Methyl 2-cyano-6-fluoro-4-methylbenzoate favorably compared to halogen-heavy alternatives. Its low ecotoxicity profile meets evolving green chemistry standards—a key concern for manufacturers responding to sustainable synthesis trends. Computational models (e.g., DFT calculations) predict its reactivity patterns, supporting rational design in medicinal chemistry workflows.

Market analysts note growing procurement inquiries for this CAS No. 1805051-49-3 compound, driven by academic labs and CROs specializing in structure-activity relationship (SAR) studies. Suppliers emphasize batch-to-batch consistency (>98% purity by HPLC) and provide detailed spectroscopic data (1H/13C NMR, MS) to facilitate reproducible research. Such transparency addresses the scientific community's focus on reproducibility and data integrity.

Emerging applications include its use as a building block for OLED materials and photoactive compounds, tapping into the booming optoelectronics sector. The electron-withdrawing cyano and fluoro groups enable fine-tuning of electronic properties, making it relevant for energy storage innovations. These interdisciplinary connections underscore its potential beyond traditional chemistry domains.

For synthetic chemists, handling recommendations include using anhydrous solvents during reactions and characterizing products via FTIR spectroscopy to verify functional group integrity. The compound's crystallinity facilitates purification by recrystallization—a cost-effective advantage for scale-up processes. Safety assessments classify it as non-mutagenic in standard assays, though PPE (gloves, goggles) remains advisable per general lab protocols.

In summary, Methyl 2-cyano-6-fluoro-4-methylbenzoate exemplifies how targeted molecular modifications create multifunctional intermediates. Its alignment with precision medicine, green synthesis, and advanced materials research ensures sustained relevance. As industries prioritize atom-efficient and structurally diverse compounds, this CAS No. 1805051-49-3 material offers a compelling case study in innovation-driven chemical development.